Cas no 1105219-95-1 (2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• CAS No: 1105219-95-1
• MF: C₁₉H₁₇F₂N₃O₄S
• MW: 421.417790174484
• CID: 6382901
• PubChem ID: 30860203
• Update Time: 2025-10-25

2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• 2-[4-(difluoromethoxy)anilino]-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• F5448-0366
• AKOS024508511
• 1105219-95-1
• 2-{[4-(difluoromethoxy)phenyl]amino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide
• 2-((4-(difluoromethoxy)phenyl)amino)-N-(3,4-dimethoxyphenyl)thiazole-4-carboxamide
• VU0643239-1

• Inchi： 1S/C19H17F2N3O4S/c1-26-15-8-5-12(9-16(15)27-2)22-17(25)14-10-29-19(24-14)23-11-3-6-13(7-4-11)28-18(20)21/h3-10,18H,1-2H3,(H,22,25)(H,23,24)
• InChI Key： VMZBUCOXWJVLPW-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(OC)C(OC)=C2)=O)N=C1NC1=CC=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 421.09078353g/mol
• Monoisotopic Mass: 421.09078353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 110Ų

Additional information on 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide

2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide: A Promising Compound in Modern Medicinal Chemistry

2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide is a complex heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This molecule combines multiple functional groups, including a thiazole ring, a 4-(difluoromethoxy)phenyl moiety, and a 3,4-dimethoxyphenyl substituent, which together create a multifunctional scaffold with potential therapeutic applications. The compound's chemical structure is characterized by its 1,3-thiazole-4-carboxamide core, which is a key structural element in many pharmacologically active agents. The presence of difluoromethoxy and dimethoxy groups further enhances its chemical diversity and biological activity. Recent studies have highlighted the importance of such structural features in modulating drug-target interactions and improving pharmacokinetic properties.

The 2-{4-(difluoromethoxy)phenylamino} portion of the molecule contributes to its ability to interact with various biological targets, while the N-(3,4-dimethoxyphenyl) group provides additional steric and electronic effects that can influence the compound's reactivity and selectivity. The thiazole-4-carboxamide ring system is particularly noteworthy due to its role in stabilizing the molecule and enabling the formation of hydrogen bonds with target proteins. This combination of structural elements makes the compound a valuable candidate for further exploration in drug discovery and development. Current research efforts are focused on optimizing its molecular properties to enhance its therapeutic potential while minimizing potential side effects.

Recent advances in computational chemistry and molecular modeling have provided new insights into the behavior of 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide. Studies using molecular docking simulations have demonstrated its potential to bind to various enzyme targets, including serine proteases and kinases, which are implicated in several diseases. These findings suggest that the compound may have broad applications in the treatment of conditions such as cancer, inflammation, and neurodegenerative disorders. The 4-(difluoromethoxy)phenyl group appears to play a critical role in enhancing the compound's affinity for these targets, while the 3,4-dimethoxyphenyl substituent may contribute to its metabolic stability.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by the overactivation of immune cells and the excessive production of pro-inflammatory cytokines. Preclinical studies have shown that 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide can modulate the activity of key inflammatory pathways, including the NF-κB and MAPK signaling cascades. The thiazole-4-carboxamide moiety is believed to interact with specific protein domains involved in these pathways, thereby inhibiting the activation of inflammatory mediators. These findings are supported by recent in vitro experiments that demonstrate the compound's ability to reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the compound's potential as an anticancer agent. Cancer therapy often involves the targeting of specific molecular pathways that drive tumor growth and metastasis. The 4-(difluoromethoxy)phenyl group of this compound has been shown to exhibit selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. Recent studies have also suggested that the compound may possess anti-angiogenic properties, which could be beneficial in the treatment of solid tumors. The 3,4-dimethoxyphenyl substituent appears to enhance the compound's ability to disrupt vascular endothelial growth factor (VEGF) signaling, which is a critical process in tumor angiogenesis.

In addition to its potential therapeutic applications, the compound's chemical properties make it an attractive candidate for further structural optimization. The thiazole-4-carboxamide ring system is known to be highly versatile in terms of functional group modification, which could lead to the development of new derivatives with improved potency and selectivity. Researchers are currently exploring the possibility of introducing additional substituents to the molecule to enhance its pharmacokinetic profile, such as increasing its solubility and reducing its metabolic degradation. These modifications could significantly improve the compound's bioavailability and therapeutic efficacy in vivo.

From a synthetic chemistry perspective, the preparation of 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide involves several key steps, including the synthesis of the thiazole-4-carboxamide core and the coupling of the 4-(difluoromethoxy)phenyl and 3,4-dimethoxyphenyl groups. The reaction conditions and reagents used in these steps are critical for obtaining the desired product with high purity and yield. Recent advances in asymmetric synthesis and catalytic methods have made it possible to achieve greater control over the stereochemistry of the compound, which is important for its biological activity.

The compound's potential for drug development is further supported by its ability to interact with multiple biological targets, which could make it a valuable tool in the treatment of complex diseases. Its unique molecular structure and functional groups suggest that it may have a broad spectrum of biological activities, which could be exploited in the development of new therapeutic agents. However, further research is needed to fully understand its mechanisms of action and to evaluate its safety and efficacy in preclinical and clinical settings.

As research into 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide continues, it is likely that new applications and insights will emerge. The compound's multifunctional nature and structural complexity make it an exciting area of study for medicinal chemists and pharmacologists. Its potential as an anti-inflammatory, anticancer, and possibly neuroprotective agent highlights the importance of further investigation into its biological activities. With continued advancements in analytical techniques and computational modeling, the compound may become a key player in the development of novel therapeutics for a wide range of diseases.

In conclusion, 2-{4-(difluoromethoxy)phenylamino}-N-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxamide represents a promising compound in the field of medicinal chemistry. Its unique molecular structure, combined with the presence of multiple functional groups, provides a foundation for exploring its potential therapeutic applications. Recent studies have demonstrated its ability to interact with various biological targets, suggesting a broad range of possible uses in drug development. As research in this area progresses, the compound may offer new opportunities for the treatment of several diseases, further solidifying its importance in modern medicinal chemistry.